molecular formula C20H19FN4O B2746593 2-(4-fluorophenyl)-7-[(3-methylbenzyl)amino]-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one CAS No. 2108718-52-9

2-(4-fluorophenyl)-7-[(3-methylbenzyl)amino]-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one

Cat. No. B2746593
CAS RN: 2108718-52-9
M. Wt: 350.397
InChI Key: NZNQDPHWYGWVRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-fluorophenyl)-7-[(3-methylbenzyl)amino]-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C20H19FN4O and its molecular weight is 350.397. The purity is usually 95%.
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Scientific Research Applications

Antitumor Properties

Fluorinated benzothiazoles, such as those synthesized in the study by Hutchinson et al. (2001), have been identified for their potent cytotoxic properties in vitro against human breast cancer cell lines. This research suggests that the introduction of fluorine atoms into certain positions on the benzothiazole nucleus can significantly enhance the antitumor activity of these compounds, making them candidates for pharmaceutical development (Hutchinson et al., 2001).

GPR39 Agonists

A study by Sato et al. (2016) identified kinase inhibitors as novel GPR39 agonists. The research uncovered an unexpected role of zinc as an allosteric potentiator of small-molecule-induced activation of GPR39, expanding the list of potential kinase off-targets to include G protein–coupled receptors. This highlights the potential of fluorinated compounds in receptor-targeted therapy (Sato et al., 2016).

Synthesis and Bioactivity

The synthesis and bioactivity studies on new benzenesulfonamides derivatives, as reported by Gul et al. (2016), indicate that such compounds have significant cytotoxic activities and can act as potent inhibitors for certain human cytosolic isoforms. This demonstrates the broad application of fluorinated compounds in developing new anticancer agents (Gul et al., 2016).

Anti-Lung Cancer Activity

Research into novel fluoro substituted benzo[b]pyran derivatives by Hammam et al. (2005) revealed their anticancer activity against lung cancer cell lines at low concentrations, suggesting the potential of such compounds in lung cancer therapy (Hammam et al., 2005).

properties

IUPAC Name

2-(4-fluorophenyl)-7-[(3-methylphenyl)methylamino]-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19FN4O/c1-13-3-2-4-14(9-13)11-22-19-12-23-20(26)18-10-17(24-25(18)19)15-5-7-16(21)8-6-15/h2-10,19,22H,11-12H2,1H3,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NZNQDPHWYGWVRO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)CNC2CNC(=O)C3=CC(=NN23)C4=CC=C(C=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H19FN4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

350.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-fluorophenyl)-7-[(3-methylbenzyl)amino]-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one

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